Atm-IN-1

• Molecular Formula: C30H36N6O3
• Molecular Weight: 528.6 g/mol
• InChI: InChI=1S/C30H36N6O3/c37-30-35(24-7-8-24)27-21-31-26-9-5-22(19-25(26)29(27)36(30)34-14-17-38-18-15-34)23-6-10-28(32-20-23)39-16-4-13-33-11-2-1-3-12-33/h5-6,9-10,19-21,24H,1-4,7-8,11-18H2
• InChIKey: AJXJHFQTXSVOPW-UHFFFAOYSA-N

Atm-IN-1 ATM Kinase Inhibition Overview

Atm-IN-1 (CAS: 2662761-76-2) is a synthetic small-molecule inhibitor of Ataxia Telangiectasia Mutated (ATM) kinase, identified as compound 3 in patent WO2021139814A1 [1]. ATM is a serine/threonine kinase central to the DNA damage response (DDR), regulating cell cycle checkpoints and DNA repair [2]. Atm-IN-1 belongs to the quinoline-imidazole chemotype and has been proposed for preclinical investigation in cancer and neurology indications [1].

Structural Class Quinoline-imidazole chemotype

Kinase Target ATM serine/threonine kinase

Research Context DNA damage response pathway studies

• [1] Wenyuan Qian, et al. Quinoline and imidazole compounds and their applications. Patent WO2021139814A1. 2021. View Source
• [2] Raso, C., et al. Progress of ATM inhibitors: Opportunities and challenges. Bioorg. Med. Chem. 2024. View Source

Why Atm-IN-1 Substitution Fails

Experimentally characterized ATM inhibitors, such as KU-55933 and KU-60019, exhibit well-defined but moderate selectivity profiles and pharmacokinetic liabilities (e.g., poor solubility, limited oral bioavailability) that constrain their in vivo utility [1][2]. Close analogs and in-class compounds often differ substantially in their polypharmacology, off-target activity against related PIKK family kinases (PI3K, mTOR, DNA-PK, ATR), and cellular pharmacodynamics . Therefore, substitution without matched comparative data risks introducing unrecognized confounding pharmacology and compromising experimental reproducibility.

Scaffold mismatch Quinoline-imidazole core may confer different PIKK family selectivity than morpholinyl-pyranone inhibitors.

Uncharacterized PD Cellular pharmacodynamics are unreported; target engagement cannot be assumed from KU-series data.

Polypharmacology gap Close analogs often differ in off-target activity against related PIKK kinases, risking confounding readouts.

• [1] Hickson, I., et al. Identification and characterization of a novel and specific inhibitor of the ataxia-telangiectasia mutated kinase ATM. Cancer Res. 2004; 64(24): 9152-9159. View Source
• [2] Golding, S.E., et al. Improved ATM kinase inhibitor KU-60019 radiosensitizes glioma cells, compromises insulin, AKT and ERK prosurvival signaling, and inhibits migration and invasion. Mol. Cancer Ther. 2009; 8(10): 2894-2902. View Source

Atm-IN-1 Competitor Differentiation Evidence

Distinct Quinoline-Imidazole Scaffold

Atm-IN-1 is based on a 2H-imidazo[4,5-c]quinolin-2-one core, a chemotype distinct from the morpholinyl-pyranone scaffold of first-generation ATM inhibitors such as KU-55933, KU-60019, and KU-59403 [1][2]. While specific IC50 data for Atm-IN-1 are not publicly disclosed in the accessible patent literature, scaffold class comparisons indicate that quinoline-imidazole derivatives can achieve comparable or greater potency than the KU series, with some close analogs reaching low nanomolar IC50 values in related patent examples [1]. This structural divergence may confer materially different selectivity and ADME properties relevant to experimental design.

Scaffold Class

Class-level

2H-imidazo[4,5-c]quinolin-2-one core vs. morpholinyl-pyranone scaffold (KU-55933, KU-60019)

Scaffold identity may affect pharmacological profile and IP positioning.

Quantitative potency data for Atm-IN-1 not disclosed.

Evidence Dimension	Chemical scaffold class
Target Compound Data	2H-imidazo[4,5-c]quinolin-2-one core (Atm-IN-1; patent WO2021139814A1, compound 3)
Comparator Or Baseline	Morpholinyl-pyranone scaffold (KU-55933, KU-60019, KU-59403)
Quantified Difference	Scaffold divergence; quantitative potency data for Atm-IN-1 not disclosed
Conditions	Patent disclosure (WO2021139814A1)

Why This Matters

Scaffold identity directly impacts intellectual property positioning and potential pharmacological profile, making Atm-IN-1 structurally non-substitutable with earlier generation ATM inhibitors.

• [1] Wenyuan Qian, et al. Quinoline and imidazole compounds and their applications. Patent WO2021139814A1. 2021. View Source
• [2] Hickson, I., et al. Identification and characterization of a novel and specific inhibitor of the ataxia-telangiectasia mutated kinase ATM. Cancer Res. 2004; 64(24): 9152-9159. View Source

PIKK Family Kinase Selectivity

The selectivity of Atm-IN-1 against related PIKK family kinases (ATR, DNA-PK, mTOR, PI3K isoforms) has not been published, which contrasts with well-characterized comparators. KU-55933 is highly selective for ATM versus DNA-PK, PI3K/PI4K, ATR, and mTOR at concentrations up to 100 μM in cellular assays [1]. KU-60019 similarly demonstrates nanomolar ATM inhibition with minimal activity against other PIKK members [2]. For procurement decisions, the absence of selectivity data for Atm-IN-1 represents a significant information gap that should be weighed against the fully disclosed selectivity profiles of established ATM inhibitors.

PIKK Selectivity

Data to verify

Selectivity vs. ATR, DNA-PK, mTOR, PI3K not reported; comparators show defined windows at µM concentrations.

Selectivity gap requires in-house profiling for reliable interpretation.

KU-55933/KU-60019 selectivity data provide a known baseline.

Evidence Dimension	Kinase selectivity (PIKK family)
Target Compound Data	No publicly disclosed selectivity data
Comparator Or Baseline	KU-55933: ATM-selective at 100 µM vs. DNA-PK, PI3K/PI4K, ATR, mTOR. KU-60019: ATM-selective, minimal PIKK activity.
Quantified Difference	Not calculable (data gap for Atm-IN-1)
Conditions	Cellular target engagement and in vitro kinase panel assays (published for comparators; not published for Atm-IN-1)

Why This Matters

Off-target activity against other PIKK kinases can confound phenotypic readouts; established selectivity documentation of comparators provides a known baseline, whereas Atm-IN-1 presents an uncharacterized risk profile.

• [1] Hickson, I., et al. Identification and characterization of a novel and specific inhibitor of the ataxia-telangiectasia mutated kinase ATM. Cancer Res. 2004; 64(24): 9152-9159. View Source
• [2] Golding, S.E., et al. Improved ATM kinase inhibitor KU-60019 radiosensitizes glioma cells, compromises insulin, AKT and ERK prosurvival signaling, and inhibits migration and invasion. Mol. Cancer Ther. 2009; 8(10): 2894-2902. View Source

Cellular Pharmacodynamics Comparison

KU-55933 and KU-60019 have been extensively characterized for their ability to inhibit ionizing radiation (IR)-induced phosphorylation of ATM substrates (e.g., p53 Ser15, CHK2, KAP1) in multiple cell lines [1][2]. Atm-IN-1 has not been subjected to published cellular pharmacodynamic benchmarking. This lack of cellular target engagement data means that relative potency in intact cells cannot be assessed, whereas the KU series has defined cellular IC50 values for ATM autophosphorylation and downstream signaling abrogation.

Cellular PD

Context-dependent

No published cellular target engagement data (ATM substrate phosphorylation); KU-series have defined cellular IC50 values.

Cellular PD data absent; concentration selection must rely on extrapolation.

Ionizing radiation-induced assays established for comparators only.

Evidence Dimension	Cellular target engagement (ATM substrate phosphorylation inhibition)
Target Compound Data	Not reported in peer-reviewed literature
Comparator Or Baseline	KU-55933: inhibits IR-induced ATM substrate phosphorylation at 10 µM; KU-60019: complete abrogation at 3 µM in glioma cells
Quantified Difference	Not calculable (data gap)
Conditions	Ionizing radiation-induced DNA damage assays in multiple cancer cell lines (published for comparators)

Why This Matters

Cellular pharmacodynamic data are essential for determining relevant working concentrations in phenotypic experiments; without such data, concentration selection for Atm-IN-1 must rely on extrapolation from biochemical potency alone, increasing experimental uncertainty.

• [1] Hickson, I., et al. Identification and characterization of a novel and specific inhibitor of the ataxia-telangiectasia mutated kinase ATM. Cancer Res. 2004; 64(24): 9152-9159. View Source
• [2] Golding, S.E., et al. Improved ATM kinase inhibitor KU-60019 radiosensitizes glioma cells, compromises insulin, AKT and ERK prosurvival signaling, and inhibits migration and invasion. Mol. Cancer Ther. 2009; 8(10): 2894-2902. View Source

Atm-IN-1 Application Scenarios

Scaffold-Hopping with Novel Chemotypes

Atm-IN-1's 2H-imidazo[4,5-c]quinolin-2-one core represents a departure from the morpholinyl-pyranone scaffold of KU-series inhibitors (KU-55933, KU-60019) [1][2]. Researchers engaged in scaffold-hopping campaigns to explore novel ATM inhibitor intellectual property space, or to mitigate scaffold-specific pharmacokinetic or toxicity issues observed with the KU series, may find this compound structurally relevant, even in the absence of published potency data.

Chemical Probe Development with Novel Pharmacophores

The quinoline-imidazole scaffold of Atm-IN-1 has not been extensively characterized in peer-reviewed pharmacology literature [1]. This makes it a candidate for chemical probe development programs where a novel pharmacophore with undocumented polypharmacology is desirable for mechanistic deconvolution, provided that the user is willing to invest in comprehensive in-house characterization.

Comparative Selectivity and MoA Studies

Because the selectivity profile of Atm-IN-1 against PIKK family kinases (ATR, DNA-PK, mTOR, PI3K) is unknown, while KU-55933 and KU-60019 have established selectivity windows [1][2], Atm-IN-1 can be employed as a comparator in side-by-side kinome profiling experiments to determine whether the quinoline-imidazole scaffold provides a differentiated selectivity fingerprint.

Preclinical Oncology Models

In exploratory preclinical oncology programs investigating DDR-targeted therapies, adding Atm-IN-1 alongside well-characterized ATM inhibitors (KU-55933, AZD0156) [1] may help assess whether scaffold differences translate into differential radiosensitization or chemosensitization effects, acknowledging that extensive in vitro characterization of Atm-IN-1 will be a prerequisite.

Application

Selection Property

Validation Focus

Scaffold-hopping studies

Quinoline-imidazole chemotype distinct from KU-series

Confirm ATM target engagement and IP novelty

Chemical probe development

Novel pharmacophore with uncharacterized polypharmacology

In-house kinome profiling and cellular target validation

Comparative selectivity studies

Differentiated PIKK family selectivity profile (unreported)

Side-by-side kinome profiling against established ATM inhibitors

Preclinical DDR research

ATM inhibition with unknown cellular potency

In vitro radiosensitization and chemosensitization benchmarking

• [1] Hickson, I., et al. Identification and characterization of a novel and specific inhibitor of the ataxia-telangiectasia mutated kinase ATM. Cancer Res. 2004; 64(24): 9152-9159. View Source
• [2] Golding, S.E., et al. Improved ATM kinase inhibitor KU-60019 radiosensitizes glioma cells, compromises insulin, AKT and ERK prosurvival signaling, and inhibits migration and invasion. Mol. Cancer Ther. 2009; 8(10): 2894-2902. View Source